Cas no 2248351-04-2 (6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane])

• Product Name: 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]
• CAS No: 2248351-04-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5867741
• PubChem ID: 137941689
• Update Time: 2025-10-22

6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] Chemical and Physical Properties

Names and Identifiers

• EN300-6507012
• 2248351-04-2
• 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]
• 7-Methoxy-2-methylspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]

• Inchi： 1S/C13H16O2/c1-9-5-10-6-11(14-2)3-4-12(10)13(7-9)8-15-13/h3-4,6,9H,5,7-8H2,1-2H3
• InChI Key： GDBIIDCOFRCBTG-UHFFFAOYSA-N
• SMILES： O1CC21C1C=CC(=CC=1CC(C)C2)OC

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.8Ų

Additional information on 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]

Introduction to 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] (CAS No. 2248351-04-2)

6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane], with the CAS number 2248351-04-2, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The specific structure of 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] includes a naphthalene ring and an oxirane (epoxide) ring, making it a valuable candidate for both academic research and industrial applications.

The chemical structure of 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] is particularly noteworthy due to its unique combination of functional groups. The presence of the methoxy and methyl groups on the naphthalene ring, along with the oxirane ring, imparts specific chemical properties that are of interest in various research areas. For instance, the methoxy group can enhance the solubility and reactivity of the compound, while the methyl group can influence its stability and biological activity.

In terms of synthesis, 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a naphthol derivative with an appropriate epoxide precursor under controlled conditions. This synthesis method has been optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale and industrial-scale production.

The potential applications of 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] are diverse and promising. In the field of medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery. Recent studies have indicated that spiro compounds with similar structures exhibit significant biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain spiro compounds derived from naphthalene exhibited potent antitumor activity against various cancer cell lines.

In addition to its medicinal applications, 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] has also been explored for its use in materials science. The unique electronic properties of spiro compounds make them suitable for applications in organic electronics and photovoltaic devices. Research in this area has focused on developing new materials with enhanced performance characteristics by incorporating spiro compounds into polymer blends or as dopants in organic semiconductors.

The environmental impact of 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] is another important consideration. Studies have shown that this compound is relatively stable under ambient conditions and does not readily degrade into harmful byproducts. However, proper handling and disposal protocols should be followed to ensure environmental safety.

In conclusion, 6-methoxy-3-methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] (CAS No. 2248351-04-2) is a versatile and structurally intriguing compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.